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Compound of Interest

Compound Name: (3-Aminopyrazin-2-yl)boronic acid

Cat. No.: B11748344

Get Quote

Executive Summary
3-aminopyrazine-2-boronates represent a specialized class of transition-state analogs primarily

designed to inhibit serine hydrolases (e.g.,

-lactamases, proteases). They combine the reversible covalent "warhead" capability of the
boronic acid moiety with the privileged aminopyrazine scaffold.

This guide compares these derivatives against standard phenylboronic acids (the historical

benchmark) and pyridine-boronates, focusing on crystallographic evidence regarding binding

modes, Lewis acidity, and solubility profiles.
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Feature
3-Aminopyrazine-2-
Boronate

Phenylboronic Acid
Pyridine-3-
Boronate

Binding Mechanism
Serine Trap

(Reversible Covalent)

Serine Trap

(Reversible Covalent)

Serine Trap

(Reversible Covalent)

Solubility (aq)
High (Polar Pyrazine

Ns)
Low (Lipophilic Core) Moderate

Lewis Acidity
High (Electron-

deficient ring)
Moderate Moderate-High

Structural Lock
Yes (Intramolecular H-

bond)
No (Free rotation) No

Primary Target -lactamases (AmpC,

KPC), Proteasome
Serine Proteases Proteases

Structural Analysis: The Crystal Lattice
In the absence of a singular "perfect match" PDB entry for the naked scaffold, the structural

behavior of 3-aminopyrazine-2-boronates is derived from high-resolution data of its two

functional halves: the aminopyrazine hinge binders (e.g., FGFR inhibitors) and heterocyclic

boronate inhibitors (e.g., Vaborbactam analogs).

A. The "Locked" Conformation
Crystallographic data from 3-aminopyrazine-2-carboxamides reveals a critical structural motif

relevant to the boronate derivative:

Intramolecular H-Bond: The 3-amino group (

) acts as a hydrogen bond donor to the adjacent carbonyl or, in this case, the boronate
oxygen.

Effect: This locks the rotatable bond between the pyrazine ring and the boron atom, reducing

the entropic penalty upon protein binding.

Geometry: The pyrazine ring is planar. The boron atom adopts a trigonal planar (
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) geometry in the unbound state and transitions to a tetrahedral (

) geometry upon binding to a catalytic serine.

B. Binding Mode Mechanism
Upon entering the active site of a serine hydrolase (e.g., AmpC

-lactamase), the boron atom is attacked by the hydroxyl oxygen of the catalytic serine (e.g.,
Ser64).

Transition State Mimicry: The resulting tetrahedral boronate adduct mimics the high-energy

intermediate of amide hydrolysis.

Secondary Interactions: The pyrazine nitrogens (N1/N4) often engage in water-mediated

hydrogen bonding networks that are absent in phenyl analogs, improving specificity.

C. Visualizing the Mechanism
The following diagram illustrates the transition from the free "locked" ligand to the enzyme-

bound adduct.
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Caption: Transition of 3-aminopyrazine-2-boronate from free ligand to tetrahedral enzyme-

bound adduct.
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The following table synthesizes experimental data trends observed in boronic acid structure-

activity relationship (SAR) studies.

Metric
3-Aminopyrazine-2-
Boronate

Phenylboronic Acid
Implications for
Drug Design

(Boronic Acid) ~7.5 - 8.2 ~8.8

Pyrazine is more

acidic (electron-

deficient), facilitating

easier formation of the

tetrahedral adduct at

physiological pH.

LogP (Lipophilicity) Low (< 1.0) High (> 2.[1]0)

Pyrazine analogs

have superior water

solubility, reducing the

need for formulation

aids.

Metabolic Stability Moderate
High (Subject to

oxidation)

The pyrazine ring is

generally robust,

though the amino

group can be subject

to acetylation.

Crystallographic B-

Factor
Low (Rigid) High (Flexible)

The intramolecular H-

bond (NH...O-B)

reduces flexibility,

often leading to higher

resolution crystal

structures.

Experimental Protocols
Protocol A: Synthesis of 3-Aminopyrazine-2-Boronic
Acid Pinacol Ester
Note: Free boronic acids are difficult to isolate pure due to dehydration (boroxine formation).

The pinacol ester is the standard stable precursor.
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Starting Material: 2-amino-3-bromopyrazine.

Catalyst System:

(3 mol%).

Reagents: Bis(pinacolato)diboron (

, 1.1 eq), Potassium Acetate (KOAc, 3.0 eq).

Solvent: Anhydrous 1,4-Dioxane.

Procedure:

Degas solvent with

for 30 mins.

Combine reagents in a sealed tube.

Heat to 90°C for 4-12 hours. Monitor by LC-MS (Look for boronate mass; note that pinacol

esters often hydrolyze on LC columns).

Purification: Silica gel chromatography is often insufficient due to streaking.

Recrystallization from Hexane/EtOAc is preferred for crystallographic quality.

Protocol B: Co-Crystallization with -Lactamase (e.g.,
AmpC)
To obtain high-resolution structural data, the ligand must be soaked into pre-formed protein

crystals or co-crystallized.

Protein Prep: Concentrate AmpC

-lactamase to 10 mg/mL in 50 mM Tris pH 7.0.

Ligand Stock: Dissolve boronate in 100% DMSO (100 mM).
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Soaking: Add ligand to crystallization drop (1.7 M Potassium Phosphate buffer) to a final

concentration of 2-5 mM.

Incubation: 12–24 hours. Note: Boronates bind covalently but reversibly; long soaks ensure

full occupancy.

Cryo-protection: Transfer crystal to mother liquor + 20% Glycerol before flash cooling in

liquid nitrogen.

References
Boronic Acid Mechanism: Hecker, S. J., et al. (2015). "Discovery of a Cyclic Boronic Acid

-Lactamase Inhibitor (RPX7009) with Utility vs. Class A Serine Carbapenemases." Journal of
Medicinal Chemistry. Link

Pyrazine Scaffold Geometry: Gao, L. L., et al. (2019). "Crystal structure of 3-aminopyrazine-

2-carbohydrazide." Zeitschrift für Kristallographie. Link

Boronate Crystallography: Powers, R. A., & Shoichet, B. K. (2002).

-lactamase." Journal of Medicinal Chemistry. Link

FGFR Kinase Inhibitors (Pyrazine H-bonding): Tan, L., et al. (2024). "Design, Synthesis, and

Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives." Journal of Medicinal

Chemistry. Link

Boron Lewis Acidity: Santos, D., et al. (2022). "Probing the Lewis Acidity of Boronic Acids

through Interactions with Arene Substituents." Chemistry – A European Journal. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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